Cas no 71669-23-3 (1,2,7,9-tetrachlorooxanthrene)

• Product name: 1,2,7,9-tetrachlorooxanthrene
• CAS No: 71669-23-3
• MF: C₁₂H₄Cl₄O₂
• MW: 321.970959663391
• CID: 1750645
• PubChem ID: 51374

1,2,7,9-tetrachlorooxanthrene Chemical and Physical Properties

Names and Identifiers

• 1,2,7,9-tetrachlorooxanthrene
• 1,2,7,9-Tetrachlorodibenzo(b,e)(1,4)dioxin
• 1,2,7,9-TETRACHLORODIBENZO-P-DIOXIN
• Dibenzo(b,e)(1,4)dioxin, 1,2,7,9-tetrachloro-
• dibenzo[b,e][1,4]dioxin, 1,2,7,9-tetrachloro-
• 1,2,7,9-TCDD
• 71669-23-3
• PCDD 40
• DTXSID2074087
• Q27258812
• 1,2,7,9-tetrachlorodibenzodioxin
• 457HCG5F5E
• UNII-457HCG5F5E
• DTXCID0047082

• Inchi： InChI=1S/C12H4Cl4O2/c13-5-3-7(15)11-9(4-5)17-8-2-1-6(14)10(16)12(8)18-11/h1-4H
• InChI Key： QIKHBBZEUNSCAF-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C2=C1OC3=C(O2)C(=CC(=C3)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 319.89672
• Monoisotopic Mass: 319.896540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 6.4

Experimental Properties

• PSA: 18.46